![molecular formula C16H14N4O3S B5665750 4-(4-methoxyphenyl)-5-(3-methyl-2-nitrophenyl)-4H-1,2,4-triazole-3-thiol](/img/structure/B5665750.png)
4-(4-methoxyphenyl)-5-(3-methyl-2-nitrophenyl)-4H-1,2,4-triazole-3-thiol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related 4H-1,2,4-triazole derivatives involves multiple steps, including alkylation, acylation, and cyclization processes. These compounds are synthesized by reacting thiosemicarbazide or 4-phenyl-3-thiosemicarbazide with methoxybenzoyl chlorides, followed by further cyclization of the obtained acylderivatives. This method suggests a complex synthetic pathway that may be applicable to the compound , indicating the involvement of strategic functional group transformations to achieve the desired triazole framework (Labanauskas et al., 2004).
Molecular Structure Analysis
The molecular structure of similar triazole compounds has been elucidated through various spectroscopic methods, including IR, NMR (1H, 13C, and 15N), and mass spectrometry, as well as elemental analysis. These techniques provide a comprehensive understanding of the compound's framework, including the arrangement of functional groups and the overall conformation of the molecule (Wurfer & Badea, 2021).
Chemical Reactions and Properties
Triazole derivatives are known for participating in a variety of chemical reactions, including alkylation under alkaline conditions, which can lead to the formation of secondary alcohols or ketones with specific functional groups. These reactions expand the chemical versatility of the triazole core, allowing for the generation of compounds with diverse biological and chemical properties (Wurfer & Badea, 2021).
Physical Properties Analysis
The physical properties of triazole compounds, including solubility, melting points, and crystalline structure, can be significantly influenced by the nature of the substituents attached to the triazole ring. These properties are crucial for determining the compound's suitability for various applications, ranging from material science to pharmaceuticals.
Chemical Properties Analysis
Triazole derivatives exhibit a wide range of chemical properties, including anti-inflammatory, antifungal, and potential anticancer activities. These activities are attributed to the triazole core's ability to interact with biological targets, showcasing the importance of understanding the chemical properties of these compounds for therapeutic applications (Labanauskas et al., 2004).
properties
IUPAC Name |
4-(4-methoxyphenyl)-3-(3-methyl-2-nitrophenyl)-1H-1,2,4-triazole-5-thione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4O3S/c1-10-4-3-5-13(14(10)20(21)22)15-17-18-16(24)19(15)11-6-8-12(23-2)9-7-11/h3-9H,1-2H3,(H,18,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVRGSACCABYUQI-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C2=NNC(=S)N2C3=CC=C(C=C3)OC)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.